Cas no 1235059-29-6 (N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1235059-29-6
• MF: C₁₇H₁₈N₆OS
• MW: 354.429420948029
• CID: 6483632
• PubChem ID: 49687764
• Update Time: 2025-06-28

N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide
• N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• F5033-2366
• AKOS024491875
• 1235059-29-6
• N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C17H18N6OS/c24-16(13-2-3-14-15(10-13)22-25-21-14)20-11-12-4-8-23(9-5-12)17-18-6-1-7-19-17/h1-3,6-7,10,12H,4-5,8-9,11H2,(H,20,24)
• InChI Key： RACFBJKLRJIGAJ-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCC1CCN(C2N=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 354.126
• Monoisotopic Mass: 354.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 2.2

Additional information on N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide

Professional Introduction to N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No: 1235059-29-6)

N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1235059-29-6, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings, including a pyrimidine ring and a piperidine ring, which are linked through a methyl group. This unique configuration contributes to its potential pharmacological properties. Specifically, the presence of the benzothiadiazole moiety is particularly noteworthy, as benzothiadiazole derivatives are well-documented for their diverse biological activities.

In recent years, there has been a surge in research focused on benzothiadiazole derivatives due to their remarkable pharmacological profile. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrimidine ring in the structure of N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide further enhances its potential therapeutic applications.

One of the most compelling aspects of this compound is its interaction with biological targets. The pyrimidine ring, in particular, is known to exhibit strong binding affinity with various enzymes and receptors involved in critical cellular processes. This interaction is believed to modulate the activity of these targets, thereby influencing cellular function and potentially leading to therapeutic effects.

Recent studies have highlighted the significance of N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide in the development of new drugs. For instance, researchers have demonstrated its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of these pathways is often associated with various diseases, including cancer. By inhibiting kinases, this compound may help restore normal cellular function and mitigate disease progression.

The synthesis of N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the pyrimidine ring followed by the introduction of the piperidine moiety. The final step involves the formation of the amide bond between the benzothiadiazole ring and the methyl group.

Advanced synthetic techniques have been employed to optimize the yield and purity of this compound. These techniques include palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation. Such methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics, which could make it suitable for oral administration.

In addition to its potential therapeutic applications, N-{1-(pyrimidin-2-yl)piperidin-4-ylylmethyl}-2,1,3-benzothiadiazole-5-carboxamide has shown promise in preclinical models. Animal studies have demonstrated its ability to modulate disease-related pathways without significant side effects. These findings provide a strong foundation for further clinical development.

The future direction of research on this compound includes exploring its potential in combination therapies. By pairing it with other drugs that target different aspects of disease pathology, researchers hope to achieve synergistic effects that could enhance treatment outcomes. Additionally, computational modeling and molecular dynamics simulations are being used to gain deeper insights into its mechanism of action.

The development of N-{1-(pyrimidin-2-yloxy)piperidin}-4-ylylmethyl}-2， 1， 3 -benzothiadiazole - 5 -carboxamide represents a significant advancement in pharmaceutical chemistry。 Its unique structure and promising biological activities make it a valuable candidate for further research。 As our understanding of disease mechanisms continues to evolve， compounds like this will play an increasingly important role in the development of novel treatments。